2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid

Specification

• CAS No.: 1314962-02-1
• Molecular Formula: C8H10N2O4
• Molecular Weight: 198.178
• IUPAC Name: 2-(3-methoxycarbonylpyrazol-1-yl)propanoic acid
• Standard InChI: InChI=1S/C8H10N2O4/c1-5(7(11)12)10-4-3-6(9-10)8(13)14-2/h3-5H,1-2H3,(H,11,12)
• Standard InChI Key: FLHJDJNWSSNHDZ-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)N1C=CC(=N1)C(=O)OC

Introduction

Synthesis and Preparation

While specific synthesis methods for 2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid are not detailed in the available literature, pyrazole derivatives are generally synthesized through condensation reactions involving hydrazine derivatives and appropriate carbonyl compounds. The introduction of the methoxycarbonyl group could involve esterification reactions.

Biological Activity and Potential Applications

Pyrazole derivatives have been explored for various biological activities, including antioxidant, anticancer, and antimicrobial properties. Although specific data on 2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid is lacking, its structural features suggest potential applications in these areas. The presence of the methoxycarbonyl group might influence its solubility and interaction with biological targets.

Comparison with Similar Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
2-[3-(methoxycarbonyl)-1H-pyrazol-1-yl]propanoic acid	C8H10N2O4	Not specified	Potential antioxidant/anticancer
2-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid	C7H9N3O3	183.17 g/mol	Antioxidant/anticancer potential
3-(3-carbamoyl-1H-pyrazol-1-yl)propanoic acid	Not specified	Not specified	Antimicrobial/anticancer potential

Future Research Directions

• Synthesis Optimization: Developing efficient synthesis methods to produce this compound in high purity.

• Biological Activity Screening: Evaluating its antioxidant, anticancer, and antimicrobial properties using in vitro and in vivo models.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological activity and understand the role of different functional groups.

Given the limited availability of specific data on this compound, future studies should focus on these areas to unlock its full potential.